Cas no 210159-08-3 (1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

1-(3-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is a brominated triazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The presence of the 3-bromophenyl substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular architectures. The triazole core contributes to its stability and potential bioactivity, while the carboxylic acid group allows for further derivatization via esterification or amidation. This compound is particularly valuable in pharmaceutical research for the development of targeted therapeutics, owing to its balanced reactivity and structural modularity. Its well-defined structure ensures reproducibility in synthetic applications.
1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid structure
210159-08-3 structure
Product Name:1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
CAS No:210159-08-3
MF:C10H8BrN3O2
MW:282.093420982361
CID:3153900
PubChem ID:838348
Update Time:2025-10-21

1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
    • KIA15908
    • G19971
    • AKOS002676731
    • AN-664/14507040
    • STL139240
    • 1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylicacid
    • 210159-08-3
    • 1-(3-bromophenyl)-5-methyltriazole-4-carboxylic acid
    • EN300-51924
    • BS-5120
    • NCGC00301460-01
    • CS-0250697
    • MFCD02168481
    • Z381397942
    • AB01297470-01
    • DTXSID801177272
    • Inchi: 1S/C10H8BrN3O2/c1-6-9(10(15)16)12-13-14(6)8-4-2-3-7(11)5-8/h2-5H,1H3,(H,15,16)
    • InChI Key: YPDIRBVTVPXYLB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N1C(C)=C(C(=O)O)N=N1

Computed Properties

  • Exact Mass: 280.97999Da
  • Monoisotopic Mass: 280.97999Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: 184-186 °C
  • Boiling Point: 483.6±55.0 °C at 760 mmHg
  • Flash Point: 246.3±31.5 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

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Additional information on 1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 210159-08-3)

The compound 1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 210159-08-3) is a heterocyclic organic molecule featuring a triazole core substituted with a 3-bromophenyl group and a carboxylic acid functionality. This structure makes it a versatile intermediate in pharmaceutical research, agrochemical development, and material science. Its unique combination of a halogenated aromatic ring and a triazole-carboxylic acid moiety enables diverse applications, particularly in drug discovery and catalysis.

Recent interest in 1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid has surged due to its potential role in targeted therapeutics, aligning with the growing demand for precision medicine. Researchers are exploring its utility as a scaffold for kinase inhibitors and antibacterial agents, addressing global health challenges like antibiotic resistance. The compound’s bromine atom also facilitates cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

From a structural-activity relationship (SAR) perspective, the triazole ring in CAS 210159-08-3 contributes to hydrogen bonding and π-stacking interactions, critical for molecular recognition in biological systems. This property is leveraged in fragment-based drug design, a trending approach in computational chemistry. Additionally, its carboxylic acid group allows for derivatization into esters or amides, expanding its utility in high-throughput screening libraries.

In the context of material science, 1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is investigated for its role in metal-organic frameworks (MOFs) and polymeric materials. Its rigid aromatic backbone and functional groups enhance thermal stability, making it suitable for advanced coatings and electronic materials. These applications resonate with the rising focus on renewable energy and smart materials.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS 210159-08-3, ensuring purity for research applications. Questions frequently searched online include: "How to synthesize 1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid?" or "What are the biological activities of triazole derivatives?"—reflecting the compound’s relevance in both academic and industrial settings.

Environmental and safety profiles of 210159-08-3 are also critical considerations. While not classified as hazardous, proper laboratory handling protocols are recommended. The compound’s biodegradability and ecotoxicity data are areas of ongoing study, aligning with the EPA’s and REACH guidelines for chemical sustainability.

In summary, 1-(3-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 210159-08-3) exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications, coupled with evolving research trends, position it as a valuable asset in addressing contemporary scientific challenges.

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